Bischloroanthrabenzoxocinone Bischloroanthrabenzoxocinone Bischloroanthrabenzoxocinone ((-)BABX) is a selective inhibitor of Type II fatty acid synthesis (FASII). BABX showed IC50 values of 11.4 and 35.3 µg/ml in the S. aureus and E. coli FASII assays, respectively, with comparable antibacterial activities. FASII is essential to bacterial cell viability and is a promising target for the development of novel antibiotics.
Brand Name: Vulcanchem
CAS No.: 866022-28-8
VCID: VC0020950
InChI: InChI=1S/C23H12Cl2O2/c24-20-9-10-27-23-17-6-5-15-11-13-3-1-2-4-14(13)12-19(15)16(17)7-8-18(23)22(26)21(20)25/h1-12H
SMILES: C1=CC=C2C=C3C(=CC2=C1)C=CC4=C3C=CC5=C4OC=CC(=C(C5=O)Cl)Cl
Molecular Formula: C28H24Cl2O7
Molecular Weight: 543.4

Bischloroanthrabenzoxocinone

CAS No.: 866022-28-8

Reference Standards

VCID: VC0020950

Molecular Formula: C28H24Cl2O7

Molecular Weight: 543.4

Bischloroanthrabenzoxocinone - 866022-28-8

CAS No. 866022-28-8
Product Name Bischloroanthrabenzoxocinone
Molecular Formula C28H24Cl2O7
Molecular Weight 543.4
IUPAC Name 19,20-dichloro-16-oxapentacyclo[12.10.0.02,11.04,9.015,22]tetracosa-1(14),2,4,6,8,10,12,15(22),17,19,23-undecaen-21-one
Standard InChI InChI=1S/C23H12Cl2O2/c24-20-9-10-27-23-17-6-5-15-11-13-3-1-2-4-14(13)12-19(15)16(17)7-8-18(23)22(26)21(20)25/h1-12H
Standard InChIKey ZGJMIZXNGYVIRM-XCZPVHLTSA-N
SMILES C1=CC=C2C=C3C(=CC2=C1)C=CC4=C3C=CC5=C4OC=CC(=C(C5=O)Cl)Cl
Appearance Light orange residue
Description Bischloroanthrabenzoxocinone ((-)BABX) is a selective inhibitor of Type II fatty acid synthesis (FASII). BABX showed IC50 values of 11.4 and 35.3 µg/ml in the S. aureus and E. coli FASII assays, respectively, with comparable antibacterial activities. FASII is essential to bacterial cell viability and is a promising target for the development of novel antibiotics.
Synonyms BABX;(―)-Bischloroanthrabenzoxocinone
Reference Determination of selectivity and efficacy of fatty acid synthesis inhibitors. Kodali S. et al. , J. Biol. Chem. 2005, 280, 1669. Anthrabenzoxocinones from Streptomyces sp. as Liver X receptor ligands and antibacterial agents. Herath K. B. et al. , J. Nat. Prod. 2005, 68, 1437.
PubChem Compound 57354898
Last Modified Nov 11 2021
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